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Compound of Interest

Compound Name: Vodobatinib

Cat. No.: B3181848 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed overview of the pharmacokinetic (PK) analysis of

Vodobatinib, a third-generation Bcr-Abl tyrosine kinase inhibitor, in preclinical models. The

information is compiled to assist in the design and execution of similar non-clinical studies.

Introduction
Vodobatinib is under investigation for the treatment of chronic myeloid leukemia and has

shown potential for neurological disorders due to its ability to penetrate the central nervous

system.[1] Understanding its absorption, distribution, metabolism, and excretion (ADME) profile

in preclinical species is crucial for its development and for predicting its pharmacokinetic

behavior in humans. The following sections detail the quantitative pharmacokinetic parameters,

experimental protocols, and relevant biological pathways.

Quantitative Pharmacokinetic Data
The pharmacokinetic parameters of Vodobatinib have been characterized in rats following

intravenous and oral administration. The data from these studies are summarized below.
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Pharmacoki
netic
Parameter

Matrix
Route of
Administrat
ion

Value Species Reference

Clearance Plasma Intravenous Low Rat [1]

Brain Tissue Intravenous High Rat [1]

Volume of

Distribution
Plasma Intravenous Moderate Rat [1]

Brain Tissue Intravenous High Rat [1]

Half-life (t½)
Plasma &

Brain
Intravenous 6-7 hours Rat [1]

AUC₀-∞
Dried Blood

Spot
Intravenous 9475 ng·h/mL Rat [2]

Plasma Intravenous
10109

ng·h/mL
Rat [2]

Cₘₐₓ
Dried Blood

Spot
Oral 568 ng/mL Rat [2]

Plasma Oral 544 ng/mL Rat [2]

Oral

Bioavailability

Dried Blood

Spot
Oral 98.7% Rat [2]

Plasma Oral 97.9% Rat [2]

Brain-to-

Plasma Ratio
- Intravenous ~0.2-0.3 Rat [1]

Signaling and Pharmacokinetic Pathways
The following diagram illustrates the key processes involved in the pharmacokinetic profile of

Vodobatinib.
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Vodobatinib ADME Pathway

Experimental Protocols
Detailed methodologies for key preclinical pharmacokinetic experiments are provided below.

These protocols are based on validated methods published in peer-reviewed journals.

Animal Models
Species: Sprague-Dawley rats are a commonly used species for pharmacokinetic studies of

Vodobatinib.[2][3]

Health Status: Healthy, male rats are typically used.

Housing: Animals should be housed in controlled conditions with respect to temperature,

humidity, and light-dark cycles, with free access to food and water.

Dosing and Sample Collection
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Intravenous (IV) Administration:

Vodobatinib is administered as a single bolus dose via the tail vein.

Blood samples are collected at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 6,

8, and 24 hours post-dose).[1]

Plasma is separated by centrifugation and stored at -80°C until analysis.

For brain tissue analysis, animals are euthanized at the time of blood collection, and brain

tissue is harvested, homogenized, and stored.[1]

Oral (PO) Administration:

Vodobatinib is administered via oral gavage.

Blood samples are collected at similar time points as for IV administration.

Plasma is processed and stored as described above.

Bioanalytical Methods
Two primary methods have been validated for the quantification of Vodobatinib in biological

matrices:

a) LC-MS/MS Method (for Plasma and Brain Tissue)[1]

Sample Preparation: Protein precipitation is used to extract Vodobatinib from plasma and

brain homogenates.

Chromatography:

Column: Atlantis C18 column.

Mobile Phase: 0.1% formic acid:acetonitrile (20:80, v/v).

Flow Rate: 0.8 mL/min.

Mass Spectrometry:
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Ionization: Electrospray ionization (ESI) in positive ion mode.

MS/MS Transitions:

Vodobatinib: m/z 454.20→270.05.

Internal Standard (Warfarin): m/z 309.15→251.15.

Validation: The method is validated according to FDA guidelines for sensitivity, linearity,

accuracy, precision, and stability. The lower limit of quantification (LLOQ) is 1.04 ng/mL with

a linear range up to 1039 ng/mL.[1]

b) HPLC-UV Method (for Plasma)[3][4]

Sample Preparation: Liquid-liquid extraction.

Chromatography:

Column: XBridge C18 column.

Mobile Phase: 10 mM ammonium acetate and acetonitrile in a gradient condition.

Flow Rate: 0.8 mL/min.

Injection Volume: 20 μL.

Detection: UV detection at 310 nm.

Validation: The method demonstrated good linearity in the range of 50.5-6534 ng/mL with

interday and intraday coefficients of variation below 5.11%.[3]

c) LC-MS/MS Method (for Dried Blood Spots)[2]

Sample Preparation: Extraction from dried blood spot discs using methanol.

Chromatography:

Column: Atlantis dC18 (50 × 4.6 mm, 3.0 μm).
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Mobile Phase: Isocratic method.

Flow Rate: 0.80 mL/min.

Mass Spectrometry:

MS/MS Transitions:

Vodobatinib: m/z 454.20 → 270.05.

Internal Standard: m/z 309.15 → 251.15.

Validation: The method showed a linearity range of 1.04-1039 ng/mL.[2]

Experimental Workflow
The following diagram outlines a typical workflow for a preclinical pharmacokinetic study of

Vodobatinib.
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Preclinical PK Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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